Cas no 30462-71-6 (Isocoptisine sulfate)

• Product Name: Isocoptisine sulfate
• CAS No: 30462-71-6
• Molecular Formula: C₁₉H₁₄NO₄+^.HO₄S-
• Molecular Weight: 417.3893
• CID: 53609
• PubChem ID: 102600910

Isocoptisine sulfate Properties

Names and Identifiers

• Isocoptisine sulfate
• 5,6-Dihydrobis[1,3]benzodioxolo[5,6-a:5',6'-g]quinolizinium sulfate (1:1)
• 5,6-Dihydrobis[1,3]benzodioxolo[5,6-a
• 30462-71-6

• InChIKey： UHBYMQRSEJCION-UHFFFAOYSA-M
• Inchi： InChI=1S/C19H14NO4.H2O4S/c1-2-20-8-13-6-18-17(22-9-23-18)5-12(13)3-15(20)14-7-19-16(4-11(1)14)21-10-24-19;1-5(2,3)4/h3-8H,1-2,9-10H2;(H2,1,2,3,4)/q+1;/p-1
• SMILES： S(=O)(=O)([O-])O.O1COC2=C1C=C1C(=C2)CC[N+]2=CC3=CC4=C(C=C3C=C21)OCO4

Computed Properties

• Exact Mass: 417.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 0
• Monoisotopic Mass: 417.05183761g/mol
• Heavy Atom Count: 29
• Complexity: 578
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: 2.89320
• PSA: 126.61000